![molecular formula C21H23N5O2 B5531358 N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)-2-naphthamide](/img/structure/B5531358.png)
N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)-2-naphthamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)-2-naphthamide involves several key steps, including Heck-mediated synthesis, photochemically induced cyclization, and condensation reactions. For example, Heck-mediated synthesis and photochemically induced cyclization techniques have been used to synthesize naphtho[2,1-f]isoquinolines, a closely related compound class, demonstrating the complex synthetic routes that can be employed to create such intricate molecules (Pampín et al., 2003).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been extensively studied, with single crystal X-ray structure analyses providing insights into their configuration. For instance, the study of 6-(1,3-Benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one revealed detailed structural information, including molecular geometry and intermolecular interactions, which are crucial for understanding the compound's chemical behavior and potential applications (Attia et al., 2014).
Chemical Reactions and Properties
The reactivity and chemical properties of this compound derivatives are influenced by their molecular structure. Studies have shown that these compounds participate in various chemical reactions, including nucleophilic reactions, which lead to the formation of novel compounds with potential applications in different fields. For example, the nucleophilic reactions of 2,4-(naphthalene-1,8-diyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide demonstrated the compound's reactivity towards different nucleophiles, showcasing the versatility of such molecules (Fei et al., 2001).
properties
IUPAC Name |
N-[2-[(6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2/c27-21(18-6-5-16-3-1-2-4-17(16)13-18)23-8-7-22-19-14-20(25-15-24-19)26-9-11-28-12-10-26/h1-6,13-15H,7-12H2,(H,23,27)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXHKVCOHEZVDKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)NCCNC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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